Cas no 202467-76-3 (C4 Dihydroceramide)

• Product name: C4 Dihydroceramide
• CAS No: 202467-76-3
• MF: C₂₂H₄₅NO₃
• MW: 371.597607374191
• CID: 1061950
• PubChem ID: 45038598

C4 Dihydroceramide Chemical and Physical Properties

Names and Identifiers

• C4 Dihydroceramide
• BP-28807
• Butanamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-; Butanamide, N-[2-hydroxy-1-(hydroxymethyl)heptadecyl]-, [R-(R*,S*)]-; N-[(1S,2R)-2-Hydroxy-1-(hydroxymethyl)heptadecyl]butanamide; C4 Dihydroceramide
• DTXSID90661861
• 202467-76-3
• AKOS030241207
• SCHEMBL6239732
• N-((2S,3R)-1,3-Dihydroxyoctadecan-2-yl)butyramide
• Butanamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-
• J-013146
• N-[(2S,3R)-1,3-Dihydroxyoctadecan-2-yl]butanamide
• G91222

• Inchi： InChI=1S/C22H45NO3/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-18-21(25)20(19-24)23-22(26)17-4-2/h20-21,24-25H,3-19H2,1-2H3,(H,23,26)/t20-,21+/m0/s1
• InChI Key： OQNWHOCKDMLTSP-LEWJYISDSA-N
• SMILES： CCCCCCCCCCCCCCCC(C(CO)NC(=O)CCC)O

Computed Properties

• Exact Mass: 371.34
• Monoisotopic Mass: 371.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Melting Point: 112-114°C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 52.49000
• LogP: 5.97010

C4 Dihydroceramide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on C4 Dihydroceramide

C4 Dihydroceramide and Its Significance in Modern Chemical Biology: A Comprehensive Overview

The compound with the CAS number 202467-76-3, known as C4 Dihydroceramide, represents a fascinating molecule in the realm of chemical biology. This lipid derivative has garnered significant attention due to its unique structural properties and its potential applications in various biological processes. Understanding its chemical composition, biological functions, and emerging research applications is crucial for advancing both academic knowledge and industrial applications.

C4 Dihydroceramide is a ceramide derivative characterized by a four-carbon chain. Ceramides are fundamental components of cell membranes, playing a pivotal role in maintaining membrane integrity and facilitating signal transduction. The hydrocarbon chain length of ceramides can vary, influencing their physical properties and biological activities. In the case of C4 Dihydroceramide, its shorter chain length contributes to its distinct behavior compared to longer-chain ceramides.

The synthesis of C4 Dihydroceramide involves complex biochemical pathways that are essential for lipid metabolism. Recent studies have highlighted the importance of this molecule in regulating cellular homeostasis. For instance, research has demonstrated that C4 Dihydroceramide plays a critical role in the differentiation of skin cells, suggesting its potential use in cosmetic formulations aimed at promoting skin health and rejuvenation.

Beyond its role in skin biology, C4 Dihydroceramide has been implicated in various other physiological processes. Studies have shown that it is involved in the regulation of inflammation, making it a promising candidate for therapeutic applications. Specifically, researchers have explored its potential as an anti-inflammatory agent, leveraging its ability to modulate immune responses. This has opened up avenues for developing novel treatments for chronic inflammatory conditions.

The chemical structure of C4 Dihydroceramide also makes it an attractive candidate for drug delivery systems. Lipid-based nanoparticles have been widely used for delivering therapeutic agents due to their biocompatibility and ability to cross biological barriers. Incorporating C4 Dihydroceramide into these nanoparticles could enhance their stability and efficacy, potentially leading to more effective drug formulations.

Recent advancements in mass spectrometry techniques have enabled more precise analysis of C4 Dihydroceramide and its derivatives. These techniques have provided valuable insights into the metabolic pathways involving this compound, further elucidating its biological significance. Such findings are crucial for developing targeted therapies and understanding disease mechanisms at a molecular level.

The role of C4 Dihydroceramide in neural biology is another area of active research. Studies have suggested that it may be involved in the maintenance of neuronal integrity and function. This has sparked interest in exploring its potential as a neuroprotective agent. Further research is needed to fully understand these mechanisms and translate these findings into clinical applications.

In conclusion, C4 Dihydroceramide (CAS number 202467-76-3) is a multifaceted molecule with significant implications in chemical biology. Its unique structural properties and diverse biological functions make it a valuable compound for both research and therapeutic applications. As our understanding of lipid biochemistry continues to evolve, the potential uses of C4 Dihydroceramide are likely to expand, offering new opportunities for improving human health and disease management.